Cas no 878065-28-2 (N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• CAS No: 878065-28-2
• MF: C₁₂H₁₂N₄O₄S₂
• MW: 340.378079414368
• CID: 6542130
• Update Time: 2025-07-22

N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• Acetamide, N-[5-[[2-(hydroxyamino)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-phenoxy-

• Inchi： 1S/C12H12N4O4S2/c17-9(6-20-8-4-2-1-3-5-8)13-11-14-15-12(22-11)21-7-10(18)16-19/h1-5,19H,6-7H2,(H,16,18)(H,13,14,17)
• InChI Key： OFZCRPCQDQUGMO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NO)=O)S1)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 7.59±0.50(Predicted)

Additional information on N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS No. 878065-28-2)

N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide (CAS No. 878065-28-2) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique thiadiazole and hydroxyacetamide moieties, exhibits potential biological activities, making it a subject of ongoing research. Its molecular structure combines a phenoxyacetamido group with a thiadiazol-2-ylsulfanyl linkage, which contributes to its distinctive chemical properties and reactivity.

The compound's CAS No. 878065-28-2 serves as a critical identifier in chemical databases, ensuring precise referencing in academic and industrial research. Researchers are particularly interested in its potential applications as a enzyme inhibitor or bioactive scaffold, given its structural similarity to other pharmacologically active molecules. The presence of the N-hydroxy group suggests possible roles in chelation or redox modulation, which are hot topics in the development of novel therapeutics for oxidative stress-related conditions.

In recent years, the scientific community has explored the structure-activity relationship (SAR) of N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide to optimize its efficacy and selectivity. Computational modeling and high-throughput screening have been employed to predict its interactions with biological targets, aligning with the growing trend of AI-driven drug discovery. This approach resonates with current user searches for "computational chemistry in drug design" and "AI in medicinal research," highlighting the compound's relevance in modern scientific discourse.

The synthesis of CAS No. 878065-28-2 involves multi-step organic reactions, including amide coupling and thioether formation, which are well-documented in peer-reviewed literature. Its solubility and stability profiles are also under investigation, as these properties are crucial for its potential formulation into pharmaceutical products. These aspects align with frequently searched queries such as "improving drug solubility" and "chemical stability in drug development," underscoring the compound's practical significance.

Beyond its pharmacological potential, N-hydroxy-2-{5-(2-phenoxyacetamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide has also been studied for its material science applications. Its unique structure may contribute to the development of functional polymers or chelating agents, addressing the increasing demand for advanced materials in industries ranging from healthcare to electronics. This versatility makes it a compelling subject for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In conclusion, CAS No. 878065-28-2 represents a promising compound with diverse applications in both life sciences and material innovation. Its intricate molecular architecture and potential bioactivity continue to inspire researchers, while its alignment with trending topics like sustainable chemistry and precision medicine ensures its relevance in contemporary scientific exploration. As studies progress, this compound may pave the way for breakthroughs in therapeutic and technological advancements.